Cas no 1904334-12-8 (furan-3-yl((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone)

• Product Name: furan-3-yl((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone
• CAS No: 1904334-12-8
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 5896418
• PubChem ID: 92075866
• Update Time: 2025-05-21

furan-3-yl((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone Chemical and Physical Properties

Names and Identifiers

• furan-3-yl((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone
• furan-3-yl(4,6,12-triazatricyclo[7.2.1.02,7]dodeca-2,4,6-trien-12-yl)methanone
• 12-(furan-3-carbonyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene
• Furan-3-yl(6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone
• CCG-351389
• F6471-2307
• AKOS025338815
• 1904334-12-8

• Inchi： 1S/C14H13N3O2/c18-14(9-3-4-19-7-9)17-10-1-2-13(17)11-6-15-8-16-12(11)5-10/h3-4,6-8,10,13H,1-2,5H2
• InChI Key： LTTFNSHDJOKLMV-UHFFFAOYSA-N
• SMILES： O=C(C1=COC=C1)N1C2C3=CN=CN=C3CC1CC2

Computed Properties

• Exact Mass: 255.100776666g/mol
• Monoisotopic Mass: 255.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.2Ų

Additional information on furan-3-yl((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone

Introduction to Furan-3-yl((5R,8S)-6,7,8,9-Tetrahydro-5H-5,8-Epiminocyclohepta[d]Pyrimidin-10-Yl)Methanone (CAS No. 1904334-12-8)

The compound Furan-3-yl((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone (CAS No. 1904334-12-8) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features and functional groups. The molecule's core structure consists of a cycloheptapyrimidine ring system with an epimino group at positions 5 and 8. The furan moiety attached at position 3 further enhances its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a series of well-defined reactions. The synthesis involves the strategic use of protecting groups and stereochemical control to achieve the desired stereochemistry at positions 5R and 8S. These stereochemical features are critical for the compound's biological activity and selectivity. The methanone group at position 10 plays a pivotal role in modulating the compound's electronic properties and intermolecular interactions.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The cycloheptapyrimidine ring system is known to exhibit significant bioactivity due to its ability to interact with various biological targets such as kinases and proteases. Recent studies have shown that Furan derivatives can act as potent inhibitors of certain enzymes involved in disease pathways. For instance, researchers have demonstrated that this compound exhibits selective inhibition against a specific kinase associated with cancer progression.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The unique electronic properties of the furan moiety make it a promising candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) due to its ability to emit light at specific wavelengths when excited by an electric current.

The synthesis of Furan derivatives has also been optimized using green chemistry principles. This includes the use of recyclable catalysts and solvent systems that minimize environmental impact. Such advancements not only enhance the scalability of production but also align with global efforts to promote sustainable chemical manufacturing.

From a structural perspective, the cycloheptapyrimidine ring system is highly flexible due to the presence of hydrogen atoms at positions 6 and 7. This flexibility allows the molecule to adopt various conformations that are essential for binding to biological targets or interacting with other molecules in electronic devices.

The epimino group at positions 5 and 8 introduces additional complexity into the molecule's structure by creating a rigid framework that can influence both electronic and steric properties. This feature has been exploited in recent studies to design more effective drug candidates with improved pharmacokinetic profiles.

In terms of toxicity studies, preliminary data suggest that this compound exhibits low cytotoxicity against normal human cells while showing significant activity against cancer cell lines. These findings highlight its potential as a targeted therapeutic agent with minimal side effects.

The development of analytical methods for characterizing this compound has also seen significant progress. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound at molecular levels. Understanding how it interacts with biological targets will be crucial for optimizing its therapeutic potential and expanding its applications in drug development.

In conclusion, Furan derivatives like CAS No. 1904334-12_ are paving the way for innovative solutions in both medicine and materials science. Their unique structural features and versatile functional groups make them invaluable tools for addressing complex scientific challenges.